Cas no 17514-70-4 (7-Bromo-3-methylbenzobthiophene)

• Product Name: 7-Bromo-3-methylbenzobthiophene
• CAS No: 17514-70-4
• MF: C₉H₇BrS
• MW: 227.120880365372
• CID: 122385
• PubChem ID: 17750035
• Update Time: 2025-04-18

7-Bromo-3-methylbenzobthiophene Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-methylbenzo[b]thiophene
• 7-bromo-3-methyl-1-benzothiophene
• 7-bromo-3-methyl-Benzo[b]thiophene
• Benzo[b]thiophene,7-bromo-3-methyl-
• 3-methyl-7-bromobenzothiophene
• 7-Brom-3-methylbenzo<b>thiophen
• 7-bromo-3-methylbenzothiophene
• ZECXKOZLYDEAIE-UHFFFAOYSA-N
• Benzo[b]thiophene, 7-bromo-3-methyl-
• DTXSID50590188
• Z1269175775
• AKOS015909384
• FT-0699320
• SCHEMBL2091920
• 17514-70-4
• EN300-175939
• 7-Bromo-3-methylbenzobthiophene

• Inchi： 1S/C9H7BrS/c1-6-5-11-9-7(6)3-2-4-8(9)10/h2-5H,1H3
• InChI Key： ZECXKOZLYDEAIE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1SC=C2C

Computed Properties

• Exact Mass: 225.94500
• Monoisotopic Mass: 225.945184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 4

Experimental Properties

• Density: 1.561
• Boiling Point: 302.3 °C at 760 mmHg
• Flash Point: 136.6 °C
• Refractive Index: 1.68
• PSA: 28.24000
• LogP: 3.97220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes